Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C18H16O5 B8625708 2-[(3-methoxy-4-ethoxyphenyl)methylene]-6-hydroxy-3(2H)-benzofuranone

2-[(3-methoxy-4-ethoxyphenyl)methylene]-6-hydroxy-3(2H)-benzofuranone

Cat. No. B8625708
M. Wt: 312.3 g/mol
InChI Key: MHOQTNFHEOVGCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US06143779

Procedure details

After 6-hydroxy-2H-benzofuran-3-one 1 g and 3-methoxy-4-ethoxybenzaldehyde 1.33 g were dissolved in methanol 75 ml, concentrated hydrochloric acid 50 ml was added, and the mixture was refluxed for 1.5 hours. The solution was cooled to room temperature, and precipitated crystals were filtered and dried over phosphorous pentoxide at a temperature of 60° C. for four hours under reduced pressure to obtain the desired compound 1.55 g.
Name
6-hydroxy-2H-benzofuran-3-one
Quantity
1 g
Type
reactant
Reaction Step One
Name
3-methoxy-4-ethoxybenzaldehyde
Quantity
1.33 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
75 mL
Type
solvent
Reaction Step One
Name
hydrochloric acid
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
desired compound

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:11]=[CH:10][C:5]2[C:6](=[O:9])[CH2:7][O:8][C:4]=2[CH:3]=1.[CH3:12][O:13][C:14]1[CH:15]=[C:16]([CH:19]=[CH:20][C:21]=1[O:22][CH2:23][CH3:24])[CH:17]=O.Cl>CO>[CH3:12][O:13][C:14]1[CH:15]=[C:16]([CH:17]=[C:7]2[C:6](=[O:9])[C:5]3[CH:10]=[CH:11][C:2]([OH:1])=[CH:3][C:4]=3[O:8]2)[CH:19]=[CH:20][C:21]=1[O:22][CH2:23][CH3:24]

Inputs

Step One
Name
6-hydroxy-2H-benzofuran-3-one
Quantity
1 g
Type
reactant
Smiles
OC1=CC2=C(C(CO2)=O)C=C1
Name
3-methoxy-4-ethoxybenzaldehyde
Quantity
1.33 g
Type
reactant
Smiles
COC=1C=C(C=O)C=CC1OCC
Name
methanol
Quantity
75 mL
Type
solvent
Smiles
CO
Step Two
Name
hydrochloric acid
Quantity
50 mL
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the mixture was refluxed for 1.5 hours
Duration
1.5 h
CUSTOM
Type
CUSTOM
Details
precipitated crystals
FILTRATION
Type
FILTRATION
Details
were filtered
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over phosphorous pentoxide at a temperature of 60° C. for four hours under reduced pressure
Duration
4 h

Outcomes

Product
Name
desired compound
Type
product
Smiles
COC=1C=C(C=CC1OCC)C=C1OC2=C(C1=O)C=CC(=C2)O
Measurements
Type Value Analysis
AMOUNT: MASS 1.55 g
YIELD: CALCULATEDPERCENTYIELD 74.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.